Cas no 167074-97-7 (10-Oxo Docetaxel)

• Product Name: 10-Oxo Docetaxel
• CAS No: 167074-97-7
• Molecular Formula: C₄₃H₅₁NO₁₄
• Molecular Weight: 805.863340000001
• CID: 837079

10-Oxo Docetaxel Properties

Names and Identifiers

• Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-a-hydroxy-, (2aR,4S,4aS,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy )-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8, 13,13-tetramethyl-5,6-dioxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2- b]oxet-9-yl ester, (aR,bS)-
• 10-OXO DOCETAXEL
• Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-a-hydroxy-, (2aR,4S,4aS,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-
• Benzenepropanoic acid,b-[[(1,1-dimethylethoxy)carbonyl]amino]-a-hydroxy-,(2aR,4S,4aS,9S,11S,12...
• Docetaxel Impurity
• A-[[(1,1-Dimethylethoxy)carbonyl]amino]-
• A-hydroxybenzenepropanoic Acid (2aR,4S,4aS,9S,11S,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-5,6-dioxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl Ester
• AR,
• UNII-VB305F5FMZ
• (αR,βS)-
• Docetaxel EP Impurity B

• InChIKey： ZOLQDWANVNOXBK-YYCGEXIESA-N
• Inchi： InChI=1S/C43H51NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30,32-33,35,46,48,53H,19-21H2,1-8H3,(H,44,52)/t26-,27-,28+,30-,32+,33-,35-,41+,42-,43+/m0/s1
• SMILES： CC(O[C@@]1([C@](C[C@@H]2O)([H])OC1)[C@@]([C@@]2(C3=O)C)([H])[C@@H]([C@@](C4(C)C)(C[C@H](OC([C@H](O)[C@H](C5=CC=CC=C5)NC(OC(C)(C)C)=O)=O)C(C)=C4C3=O)O)OC(C6=CC=CC=C6)=O)=O

Computed Properties

• Exact Mass: 805.33100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 14
• Heavy Atom Count: 58

Experimental Properties

• LogP: 3.67220
• PSA: 224.78000
• Melting Point: 152-158°C
• Solubility: Insuluble (9.7E-3 g/L) (25 ºC),
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),